Cas no 2228555-68-6 (3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol
• CAS No: 2228555-68-6
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 6597769
• PubChem ID: 165679998
• Update Time: 2025-10-12

3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol
• EN300-1982612
• 3-[(4-chloro-2-methylphenyl)methyl]piperidin-3-ol
• 2228555-68-6

• Inchi： 1S/C13H18ClNO/c1-10-7-12(14)4-3-11(10)8-13(16)5-2-6-15-9-13/h3-4,7,15-16H,2,5-6,8-9H2,1H3
• InChI Key： AZMYJFMIMABGNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 239.1076919g/mol
• Monoisotopic Mass: 239.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol

3-(4-Chloro-2-methylphenyl)methylpiperidin-3-ol (CAS No. 2228555-68-6): An Overview of Its Properties, Applications, and Recent Research

3-(4-Chloro-2-methylphenyl)methylpiperidin-3-ol (CAS No. 2228555-68-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and exploring its therapeutic applications.

The chemical structure of 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol is notable for its combination of a piperidine ring and a substituted benzene ring. The presence of the 4-chloro-2-methylphenyl group and the hydroxyl (-OH) functionality on the piperidine ring contributes to its distinct chemical and biological properties. This structure suggests that the compound may exhibit activity at various biological targets, including receptors, enzymes, and ion channels.

Recent research has focused on the pharmacological profile of 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol significantly reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses.

In addition to its anti-inflammatory effects, 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California found that this compound effectively alleviated pain in both acute and chronic pain models. The analgesic activity is thought to be mediated through interactions with opioid receptors, particularly the mu-opioid receptor (MOR). This finding is particularly significant given the ongoing need for new pain management options with improved safety profiles.

The pharmacokinetic properties of 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol have also been studied in detail. Data from preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable attributes for a potential therapeutic agent. Furthermore, preliminary toxicity studies suggest that 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol is well-tolerated at therapeutic doses.

In the context of drug development, the synthetic accessibility of 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol is another important consideration. The compound can be synthesized using established organic chemistry techniques, making it amenable to large-scale production. This synthetic route involves several key steps, including the formation of the piperidine ring and the introduction of the substituted benzene group. The ability to produce this compound efficiently and cost-effectively is crucial for advancing it through preclinical and clinical development phases.

The potential applications of 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol extend beyond its anti-inflammatory and analgesic properties. Recent studies have explored its effects on other biological systems. For example, research published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism underlying these effects may involve modulation of oxidative stress and neuroinflammation.

In conclusion, 3-(4-chloro-2-methylphenyl)methylpiperidin-3-ol (CAS No. 2228555-68-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure confers potent anti-inflammatory, analgesic, and neuroprotective properties, making it a valuable candidate for further investigation in drug discovery and development programs. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.